Cas no 21026-91-5 (Methyl (2R)-2-(ethoxycarbonylamino)-3-[[(2R)-2-(ethoxycarbonylamino)-3-methoxy-3-oxopropyl]disulfanyl]propanoate)

• Product Name: Methyl (2R)-2-(ethoxycarbonylamino)-3-[[(2R)-2-(ethoxycarbonylamino)-3-methoxy-3-oxopropyl]disulfanyl]propanoate
• CAS No: 21026-91-5
• MF: C₁₄H₂₄N₂O₈S₂
• MW: 412.47896194458
• CID: 2656800
• Update Time: 2023-08-06

Methyl (2R)-2-(ethoxycarbonylamino)-3-[[(2R)-2-(ethoxycarbonylamino)-3-methoxy-3-oxopropyl]disulfanyl]propanoate Chemical and Physical Properties

Names and Identifiers

• N,N'-Bis(ethoxycarbonyl)-L-cystine dimethyl ester
• Methyl (2R)-2-(ethoxycarbonylamino)-3-[[(2R)-2-(ethoxycarbonylamino)-3-methoxy-3-oxopropyl]disulfany
• Methyl (2R)-2-(ethoxycarbonylamino)-3-[[(2R)-2-(ethoxycarbonylamino)-3-methoxy-3-oxopropyl]disulfanyl]propanoate

• Inchi： 1S/C14H24N2O8S2/c1-5-23-13(19)15-9(11(17)21-3)7-25-26-8-10(12(18)22-4)16-14(20)24-6-2/h9-10H,5-8H2,1-4H3,(H,15,19)(H,16,20)/t9-,10-/m0/s1
• InChI Key： UXQHKNBAWABDBI-UWVGGRQHSA-N
• SMILES： S(C[C@@H](C(=O)OC)NC(=O)OCC)SC[C@@H](C(=O)OC)NC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 436
• Topological Polar Surface Area: 180